Cas no 33156-92-2 (6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene)
33156-92-2 structure
Product Name:6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
CAS No:33156-92-2
MF:C11H16
MW:148.244743347168
CID:1460350
PubChem ID:5367429
Update Time:2025-04-20
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Chemical and Physical Properties
Names and Identifiers
-
- 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
- 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
- 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene
- 33156-92-2
- KIFXGGYCNMHCSX-BAQGIRSFSA-N
- 6-(1-BUTENYL)-1,4-CYCLOHEPTADIENE (S-(Z))
-
- Inchi: 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3-
- InChI Key: KIFXGGYCNMHCSX-BAQGIRSFSA-N
- SMILES: C1(/C=C\CC)C=CCC=CC1
Computed Properties
- Exact Mass: 148.12528
- Monoisotopic Mass: 148.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.7
Experimental Properties
- Density: 0.908
- Boiling Point: 207.4°C at 760 mmHg
- Flash Point: 63.5°C
- Refractive Index: 1.548
- PSA: 0
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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